5-Oxaspiro[2.4]heptane-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Oxaspiro[2.4]heptane-6-carboxylic acid is a chemical compound with the CAS Number: 2090950-18-6 . It has a molecular weight of 142.15 .
Molecular Structure Analysis
The molecular structure of 5-Oxaspiro[2.4]heptane-6-carboxylic acid is characterized by a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom . The molecular weight of this compound is 142.15 .Chemical Reactions Analysis
Treatment of methyl 4,6-diaryl-5-oxa-6-azaspiro[2.4]heptane-1-carboxylates with zinc in acetic acid leads to cleavage of the N–O bond in the isoxazolidine ring with formation of 1,3-amino alcohols. Their subsequent cyclization under the reaction conditions yields bi- or tricyclic lactams or lactones with retention of the three-membered ring .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Oxaspiro[2.4]heptane-6-carboxylic acid include a molecular weight of 142.15 . More detailed properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Regioselective Cycloaddition Reactions : Molchanov and Tran (2013) explored the regioselective 1,3-dipolar cycloaddition reactions involving C-aryl- and C-carbamoylnitrones with methyl 2-benzylidenecyclopropanecarboxylate, yielding substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates. This study highlights the synthetic versatility of spirocyclic compounds in constructing complex molecular architectures (Molchanov & Tran, 2013).
Synthesis of Spirocyclic Amino Acids : Radchenko, Grygorenko, and Komarov (2010) demonstrated the synthesis of novel amino acids, including 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid, showcasing the application of spirocyclic scaffolds in the development of constrained amino acids for chemistry and drug design applications (Radchenko, Grygorenko, & Komarov, 2010).
Chemical Transformations and Hydrolysis : Another study by Molchanov and Tran (2012) focused on the reduction and hydrolysis of substituted 5-oxa-6-azaspiro[2.4]heptane-1,2-dicarboxylic acid esters, leading to the formation of cyclopropane-1,2-dicarboxylic acids. This research provides insights into the reactivity and potential applications of these compounds in organic synthesis (Molchanov & Tran, 2012).
Antibacterial Drug Design : Odagiri et al. (2013) designed and synthesized novel quinolone derivatives with a spirocyclic 5-azaspiro[2.4]heptan-5-yl moiety, exhibiting potent antibacterial activity against various respiratory pathogens. This study underscores the potential of spirocyclic compounds in the development of new antibacterial agents (Odagiri et al., 2013).
Biocatalytic Desymmetrization : O'Dowd et al. (2022) reported on the biocatalytic desymmetrization of 6-oxaspiro[3.3]heptane-2-carboxylic acid derivatives using ketoreductase, enabling access to axially chiral alcohols. This approach highlights the application of biocatalysis in accessing enantiopure spirocyclic compounds for use as building blocks in organic synthesis (O'Dowd et al., 2022).
properties
IUPAC Name |
5-oxaspiro[2.4]heptane-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O3/c8-6(9)5-3-7(1-2-7)4-10-5/h5H,1-4H2,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTNAJIDFUNLCHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC(OC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Oxaspiro[2.4]heptane-6-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.